Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20745066 2-(Dansylsulfonamido)ethyl-3-(N-sulfosuccinimidylcarboxy)ethyl Disulfide, Sodium Salt 1024168-37-3 C21H24N3NaO9S4
VC20754858 4-bromothiophene-3-sulfonyl Chloride 111283-90-0 C4H2BrClO2S2
VC20746503 3-(Pyridin-1-ium-1-yl)propane-1-sulfonate 15471-17-7 C8H11NO3S
VC20754846 5-Amino-4-bromo-3-methylpyrazole hydrobromide 167683-86-5 C4H7Br2N3
VC20754773 O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate, Hydrochloride 187592-54-7 C8H19ClN2O4S2
VC20754876 4-Methylumbelliferyl 2-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranoside 225217-42-5 C22H28O12
VC20754776 2-Nitrophenyl 2-acetamido-2-deoxy-a-D-galactopyranoside 23646-67-5 C14H18N2O8
VC20754865 (6-{2-[3-(4-Benzyloxy-phenylcarbamoyl)-5-(4-fluoro-phenyl)-2-isopropyl-4-phenyl-d5-pyrrol-1-yl]-ethyl}-2,2-dimethyl-[1,3]-dioxane-4-yl)-acetic Acid, tert-Butyl Ester 265989-37-5 C47H53FN2O6
VC20755064 Tetradecylthioacetic acid 2921-20-2 C16H32O2S
VC20745151 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-alpha-D-glucopyranosyl chloride 3068-34-6 C14H20ClNO8
VC20746482 N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2S,3S,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]oxyoxan-3-yl]acetamide 34621-73-3 C₁₄H₂₅NO₁₁
VC20754883 4-Methylumbelliferyl-alpha-D-galactopyranoside 38597-12-5 C16H18O8
VC20754938 Sucrose Hexasulfate, Potassium Salt 386229-70-5 C12H22KO29S6
VC20744891 4-Bromocinnamaldehyde 3893-18-3 C9H7BrO
VC20745212 5-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid 50402-56-7 C12H14N2O3S
VC20746747 Dansylamidoethyl Mercaptan 5354-61-0 C14H18N2O2S2
VC20754852 Gyrophoric acid 548-89-0 C24H20O10
VC20744847 1-Chloro-6-phenylhexane 56644-06-5 C12H17Cl
VC20754869 ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate 5909-24-0 C8H9ClN2O2S
VC20744784 2-(3-Mercaptophenyl)acetic acid 63271-86-3 C8H8O2S
VC20754891 5-Chloroquinoline 635-27-8 C9H6ClN
VC20746651 4-Mercaptohydrocinnamic Acid 63545-55-1 C9H10O2S
VC20745064 2,2,6,6-Tetramethyl-4-cyanopiperidine 67845-90-3 C10H18N2
VC20745209 Aclarubicin hydrochloride 75443-99-1 C42H54ClNO15
VC20755059 (1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether 85002-76-2 C14H19NO3